Cas no 136705-64-1 ((-)-1,2-bis((2r,5r)-2,5-diethylphospholano)benzene)

(-)-1,2-bis((2r,5r)-2,5-diethylphospholano)benzene structure
136705-64-1 structure
Product Name:(-)-1,2-bis((2r,5r)-2,5-diethylphospholano)benzene
CAS No:136705-64-1
MF:C22H36P2
MW:362.468768119812
MDL:MFCD00142335
CID:901311
PubChem ID:57647143
Update Time:2025-04-19

(-)-1,2-bis((2r,5r)-2,5-diethylphospholano)benzene Chemical and Physical Properties

Names and Identifiers

    • (-)-1,2-bis((2r,5r)-2,5-diethylphospholano)benzene
    • (-)-1,2-Bis[(2R,5R)-2,5-diethylphospholano]benzene
    • (-)-1,2-Bis[(2R,5R)-2,5-diethyl-1-phospholanyl]benzene
    • (2R,5R)-1-[2-[(2R,5R)-2,5-diethylphospholan-1-yl]phenyl]-2,5-diethylphospholane
    • MFCD00142335
    • Q27268588
    • 136705-64-1
    • (R,R)-EtDuPHOS
    • 7N2EB15PAQ
    • 1,2-Bis((2R,5R)-2,5-diethylphospholan-1-yl)benzene
    • Ethyl-duphos, (R,R)-
    • (-)-1,2-Bis[(2R,5R)-2,5-diethylphospholano]benzene, technical, ~90% (GC)
    • SCHEMBL789221
    • CS-0092887
    • (-)-Duphos
    • J-006889
    • (-)-1,2-Bis[(2R,5R)-2,5-diethylphospholano]benzene, kanata purity
    • DTXCID3082384
    • Phospholane, 1,1'-(1,2-phenylene)bis[2,5-diethyl-, (2R,2'R,5R,5'R)-
    • D75367
    • (-)-1,2-Bis-[(2R,5R)-2,5-diethylphospholano]-benzene (R,R-Et-Duphos)
    • UNII-7N2EB15PAQ
    • (R,R)-Et-DuPHOS
    • (R,R)-Et-duphos [MI]
    • (R,R)-Ethyl-DUPHOS
    • Phospholane, 1,1'-(1,2-phenylene)bis(2,5-diethyl-, (2R,2'R,5R,5'R)-
    • DTXSID30159893
    • MDL: MFCD00142335
    • Inchi: 1S/C22H36P2/c1-5-17-13-14-18(6-2)23(17)21-11-9-10-12-22(21)24-19(7-3)15-16-20(24)8-4/h9-12,17-20H,5-8,13-16H2,1-4H3/t17-,18-,19-,20-/m1/s1
    • InChI Key: GVVCHDNSTMEUCS-UAFMIMERSA-N
    • SMILES: P1(C2=CC=CC=C2P2[C@H](CC)CC[C@H]2CC)[C@H](CC)CC[C@H]1CC

Computed Properties

  • Exact Mass: 362.22900
  • Monoisotopic Mass: 362.22922514g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: Colorless viscous liquid
  • Density: 1.01 g/mL at 25 °C
  • Boiling Point: bp0.045 138-145°
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • Refractive Index: n20/D 1.6
  • PSA: 27.18000
  • LogP: 6.60300
  • Merck: 13,3499
  • Specific Rotation: D25 -265° (c = 1 in hexane)
  • Sensitiveness: Air Sensitive
  • Solubility: Insoluble in water

(-)-1,2-bis((2r,5r)-2,5-diethylphospholano)benzene Security Information

  • Hazard Statement: H413
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26
  • FLUKA BRAND F CODES:1-10
  • Hazardous Material Identification: Xi
  • Safety Term:S26-36
  • Risk Phrases:R36/37/38

(-)-1,2-bis((2r,5r)-2,5-diethylphospholano)benzene Pricemore >>

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abcr
AB111753-100 mg
(-)-1,2-Bis((2R,5R)-2,5-diethylphospholano)benzene, 98% (R,R)-Et-DUPHOS; .
136705-64-1 98%
100 mg
€73.50 2023-07-20
abcr
AB111753-500 mg
(-)-1,2-Bis((2R,5R)-2,5-diethylphospholano)benzene, 98% (R,R)-Et-DUPHOS; .
136705-64-1 98%
500 mg
€274.00 2023-07-20
abcr
AB111753-2 g
(-)-1,2-Bis((2R,5R)-2,5-diethylphospholano)benzene, 98% (R,R)-Et-DUPHOS; .
136705-64-1 98%
2 g
€836.00 2023-07-20

(-)-1,2-bis((2r,5r)-2,5-diethylphospholano)benzene Production Method

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